Cas no 101832-06-8 (5-methoxy-3-(pyridin-2-ylmethyl)-1h-indole)

• Product name: 5-methoxy-3-(pyridin-2-ylmethyl)-1h-indole
• CAS No: 101832-06-8
• MF: C₁₅H₁₃N₂O
• MW: 237.27652
• CID: 1131272
• PubChem ID: 58966

5-methoxy-3-(pyridin-2-ylmethyl)-1h-indole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-(pyridin-2-ylmethyl)-1h-indole
• SCHEMBL25042583
• DTXSID60144237
• 101832-06-8
• 5-Methoxy-2-skatylpyridine
• INDOLE, 5-METHOXY-3-(2-PYRIDYLMETHYL)-

• Inchi： InChI=1S/C15H14N2O/c1-18-13-5-6-15-14(9-13)11(10-17-15)8-12-4-2-3-7-16-12/h2-7,9-10,17H,8H2,1H3
• InChI Key： MFIYQRHNRKLDTM-UHFFFAOYSA-N
• SMILES： COC1=CC2=C(C=C1)NC=C2CC3=CC=CC=N3

Computed Properties

• Exact Mass: 237.10289
• Monoisotopic Mass: 238.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 2.9

Experimental Properties

• Density: 1.2
• Boiling Point: 429.1°Cat760mmHg
• Flash Point: 142°C
• Refractive Index: 1.652
• PSA: 37.91
• LogP: 3.16230